Cas no 2228597-55-3 (tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate
• CAS No: 2228597-55-3
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 5975332
• PubChem ID: 165622924
• Update Time: 2025-06-10

tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate
• tert-butyl N-{2-oxo-1-[6-(trifluoromethyl)pyridin-3-yl]ethyl}carbamate
• 2228597-55-3
• EN300-1884348

• Inchi： 1S/C13H15F3N2O3/c1-12(2,3)21-11(20)18-9(7-19)8-4-5-10(17-6-8)13(14,15)16/h4-7,9H,1-3H3,(H,18,20)
• InChI Key： OHWXBJJMUICQMN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(C=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 304.10347683g/mol
• Monoisotopic Mass: 304.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate

tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate (CAS No. 2228597-55-3): A Comprehensive Overview

tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate (CAS No. 2228597-55-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound, drawing on the latest research findings to provide a detailed and up-to-date analysis.

The structure of tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate is notable for its combination of a tert-butyl carbamate moiety and a 6-(trifluoromethyl)pyridine ring. The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. The 6-(trifluoromethyl)pyridine ring, on the other hand, introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate. One common approach involves the reaction of 6-(trifluoromethyl)nicotinoyl chloride with tert-butyl carbamate in the presence of a suitable base. This method provides high yields and good purity, making it a preferred choice for large-scale synthesis. Another approach involves the coupling of 6-(trifluoromethyl)nicotinic acid with tert-butylamine using a coupling reagent such as EDCI or HATU. These synthetic routes have been optimized to minimize side reactions and improve overall efficiency.

The chemical properties of tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate are well-documented. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various pH conditions has also been studied, showing that it remains stable in neutral and slightly acidic environments but may undergo hydrolysis in strongly basic conditions.

Recent research has focused on the biological activities of tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages.

Furthermore, preliminary studies have indicated that tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate may have antiviral activity against certain RNA viruses, including influenza and coronavirus. This potential antiviral activity is attributed to its ability to interfere with viral replication processes, particularly by inhibiting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). These findings have sparked interest in further investigating its therapeutic potential as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate has also shown promise in neuroprotective applications. Research has demonstrated its ability to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This neuroprotective effect is thought to be mediated by its antioxidant properties and its ability to modulate intracellular signaling pathways involved in cell survival.

The pharmacokinetic properties of tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate have been evaluated in preclinical studies using animal models. These studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance in clinical settings.

In conclusion, tert-butyl N-{2-oxo-1-6-(trifluoromethyl)pyridin-3-yethy}carbamate (CAS No. 2228597-55-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of drug discovery.